Cas no 2228011-35-4 (rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid)

• Product Name: rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid
• CAS No: 2228011-35-4
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6429616
• PubChem ID: 165957941
• Update Time: 2025-05-21

rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid
• 2228011-35-4
• EN300-1539925
• rac-(2R,3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-2-carboxylic acid

• Inchi： 1S/C27H30N2O6/c30-25(28-23-13-14-34-24(23)26(31)32)20-11-5-6-12-22(20)29-27(33)35-15-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-4,7-10,20-24H,5-6,11-15H2,(H,28,30)(H,29,33)(H,31,32)/t20?,22?,23-,24+/m0/s1
• InChI Key： IREDOFAXVCIWCF-LGOQJGIVSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(=O)O)NC(C1CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 114Ų

Additional information on rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid

Rac-(2R,3S)-3-2-({(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Cyclohexaneamidooxolane-2-Carboxylic Acid: A Comprehensive Overview

The compound rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid (CAS No. 2228011-35-4) is a highly specialized organic molecule with significant applications in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and an amidooxolane moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound underscores its potential role in advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of amidooxolane derivatives in the construction of bioactive molecules. The amidooxolane moiety in this compound provides a unique platform for the creation of cyclic structures with potential applications in enzyme inhibition and drug delivery systems. The stereochemistry of the compound, specifically the rac-(2R,3S) configuration, plays a critical role in determining its biological activity and stability. Stereoisomers often exhibit vastly different pharmacological profiles, making this aspect of the molecule particularly intriguing for researchers.

The fluorenylmethoxycarbonyl (Fmoc) group attached to the amino functionality serves as a versatile protecting group during peptide synthesis. Its ability to be selectively removed under specific conditions makes it invaluable in the construction of complex polypeptides and proteins. The integration of this group into the broader molecular framework of rac-(2R,3S)-3-2-{...}cyclohexaneamidooxolane-2-carboxylic acid suggests its utility in multi-component chemical reactions and modular synthesis strategies.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including Friedel-Crafts acylation, amide bond formation, and selective oxidation steps. The use of cyclohexane as a core structure provides mechanical stability to the molecule while also offering multiple sites for functionalization. This makes the compound an attractive candidate for further derivatization and functional group exploration.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like this one with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists can now better understand the electronic distribution within the amidooxolane ring and how it influences reactivity during chemical transformations. These insights are paving the way for more efficient synthetic routes and improved yields in laboratory settings.

In terms of applications, this compound has shown promise in several areas. Its cyclohexaneamidooxolane structure has been implicated in enzyme inhibition studies, where it demonstrated moderate activity against key proteases involved in inflammatory pathways. Additionally, its Fmoc group has been leveraged in peptide-based drug delivery systems, where it serves as both a protective shield during synthesis and a degradable linker upon administration.

The stereochemistry of the compound also plays a pivotal role in its interactions with biological targets. The rac-(2R,3S) configuration ensures that the molecule adopts a specific conformation that is critical for binding affinity and selectivity. This aspect is particularly relevant in drug design, where stereochemical control is essential for achieving desired therapeutic outcomes.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance scalability and reduce production costs. Novel catalysts and reaction conditions are being explored to streamline key steps such as Fmoc installation and amidooxolane formation. Furthermore, efforts are underway to explore additional functionalities that could expand its utility across diverse chemical platforms.

In conclusion, rac-(2R,3S)-3-2-{...}cyclohexaneamidooxolane-2-carboxylic acid represents a cutting-edge molecule with significant potential in modern chemistry and pharmacology. Its unique structure combines well-known functional groups with novel structural motifs, making it an exciting target for both academic research and industrial applications. As our understanding of its properties continues to grow, so too will its role in shaping future advancements across these disciplines.